N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)cyclohexanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(2,5-dichlorophenyl)cyclohexanecarboxamide” is a chemical compound with the molecular formula C13H15Cl2NO and a molecular weight of 272.17 . It’s a derivative of cyclohexanecarboxamide .
Molecular Structure Analysis
The molecular structure of “N-(2,5-dichlorophenyl)cyclohexanecarboxamide” was confirmed by 1H NMR and IR spectroscopy and clearly proved by X-ray diffraction analysis .Physical and Chemical Properties Analysis
The predicted boiling point of “N-(2,5-dichlorophenyl)cyclohexanecarboxamide” is 425.1±35.0 °C and its predicted density is 1.302±0.06 g/cm3 . The predicted pKa is 13.40±0.70 .Scientific Research Applications
Synthesis and Characterization
Compounds within the family of N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)cyclohexanecarboxamide are synthesized through various chemical reactions, highlighting the diverse synthetic routes and structural characterizations that provide insights into their potential applications. For instance, derivatives such as N-(arylcarbamothioyl)cyclohexanecarboxamide have been synthesized and characterized by elemental analyses, IR spectroscopy, and 1H-NMR spectroscopy, with certain compounds further analyzed through single crystal X-ray diffraction studies. This level of structural elucidation is crucial for understanding the physicochemical properties and potential bioactivity of these compounds (Özer, Arslan, VanDerveer, & Külcü, 2009).
Applications in Material Science
The unique chemical structure of oxadiazole derivatives lends them to applications in material science, such as in the development of white organic light-emitting devices (WOLEDs). A specific molecule consisting of N-phenylcarbazole linked to 2,5-diphenyl-1,3,4-oxadiazole has demonstrated potential in this area, showing promising photoluminescence properties for use in OLED technology (Wu, Wang, Hua, Wang, Batsanov, & Bryce, 2014).
Biomedical Research
In the realm of biomedical research, 1,3,4-oxadiazole derivatives have shown potential in various therapeutic areas. For example, some compounds have been evaluated for their anticonvulsant activities, highlighting the importance of structural features for bioactivity. This research contributes to the understanding of structure-activity relationships and the development of novel therapeutic agents (Rajak, Thakur, Singh, Raghuvanshi, Sah, Veerasamy, Sharma, Pawar, & Kharya, 2013).
Anticancer Evaluation
Another area of interest is the anticancer activity of certain N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides. These compounds have been designed, synthesized, and evaluated against various cancer cell lines, with some showing higher activities than reference drugs. Such studies are crucial for the discovery of new anticancer agents (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).
Properties
IUPAC Name |
N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]cyclohexanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15Cl2N3O2/c16-10-6-7-12(17)11(8-10)14-19-20-15(22-14)18-13(21)9-4-2-1-3-5-9/h6-9H,1-5H2,(H,18,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBHNZTRNEFQVCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(=O)NC2=NN=C(O2)C3=C(C=CC(=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.